Cas no 77737-27-0 (4-Pyrimidinecarboxylic acid, 1,6-dihydro-2-[(1-methylethyl)thio]-6-oxo-)

4-Pyrimidinecarboxylic acid, 1,6-dihydro-2-[(1-methylethyl)thio]-6-oxo- structure
77737-27-0 structure
Product name:4-Pyrimidinecarboxylic acid, 1,6-dihydro-2-[(1-methylethyl)thio]-6-oxo-
CAS No:77737-27-0
MF:C8H10N2O3S
MW:214.241600513458
CID:1788712

4-Pyrimidinecarboxylic acid, 1,6-dihydro-2-[(1-methylethyl)thio]-6-oxo- Chemical and Physical Properties

Names and Identifiers

    • 4-Pyrimidinecarboxylic acid, 1,6-dihydro-2-[(1-methylethyl)thio]-6-oxo-
    • Inchi: 1S/C8H10N2O3S/c1-4(2)14-8-9-5(7(12)13)3-6(11)10-8/h3-4H,1-2H3,(H,12,13)(H,9,10,11)
    • InChI Key: JTGFOSAXMHKMPV-UHFFFAOYSA-N
    • SMILES: C1(SC(C)C)NC(=O)C=C(C(O)=O)N=1

Experimental Properties

  • Density: 1.45±0.1 g/cm3(Predicted)
  • Boiling Point: 360.7±52.0 °C(Predicted)
  • pka: 2.57±0.20(Predicted)

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